Cas no 1448046-39-6 (N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide)

• Product Name: N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• CAS No: 1448046-39-6
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5799557
• Update Time: 2025-07-10

N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• 5H-Pyrazolo[5,1-b][1,3]oxazine-2-carboxamide, 6,7-dihydro-N-[(2-oxo-3-phenyl-5-oxazolidinyl)methyl]-
• N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide

• Inchi： 1S/C17H18N4O4/c22-16(14-9-15-21(19-14)7-4-8-24-15)18-10-13-11-20(17(23)25-13)12-5-2-1-3-6-12/h1-3,5-6,9,13H,4,7-8,10-11H2,(H,18,22)
• InChI Key： FBLZTKLHBAFCOE-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NCC3OC(=O)N(C4=CC=CC=C4)C3)=O)C=C12

Additional information on N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide

Comprehensive Analysis of N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1448046-39-6)

The compound N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide, identified by its CAS No. 1448046-39-6, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. This molecule combines a 1,3-oxazolidin-2-one core with a pyrazolo[3,2-b][1,3]oxazine scaffold, creating a unique hybrid that has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutic agents. The pyrazolo[3,2-b][1,3]oxazine moiety, a key feature of this compound, is known for its pharmacophoric properties, making it a valuable building block in medicinal chemistry. Users searching for "oxazolidinone derivatives" or "pyrazolo-oxazine synthesis" will find this compound particularly relevant, as it exemplifies the convergence of these two pharmacologically significant frameworks.

The CAS No. 1448046-39-6 is often associated with queries about "small molecule inhibitors" and "kinase modulation," reflecting its potential role in targeting enzymatic pathways. Its N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl] side chain introduces a phenyl group, which can influence binding affinity and metabolic stability—a hot topic in drug design optimization. This aligns with current trends in precision medicine, where researchers seek compounds with tailored interactions to minimize off-target effects.

From a synthetic chemistry perspective, the 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide segment offers a rich platform for derivatization. Laboratories focusing on "scaffold hopping" or "fragment-based drug discovery" may explore this compound to develop analogs with improved pharmacokinetic profiles. Its carboxamide functionality further enhances its utility, as it can participate in hydrogen bonding—a critical factor in molecular recognition and protein-ligand interactions.

Environmental and green chemistry enthusiasts may also find this compound intriguing. With growing interest in "sustainable synthesis" methods, researchers are investigating eco-friendly routes to synthesize such complex heterocycles. The 1,3-oxazolidin-5-yl fragment, for instance, could be leveraged in catalytic processes to reduce waste and energy consumption, addressing the "green chemistry principles" often searched in academic and industrial circles.

In summary, N-[(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS No. 1448046-39-6) stands at the intersection of innovation and practicality. Its multifaceted structure caters to diverse research needs, from targeted therapy development to sustainable chemical synthesis, making it a compound worthy of deeper exploration in modern scientific endeavors.